[(Z)-5-[3-[5-[3-[[(Z)-5-Hydroxy-3-methylpent-2-enoyl]-oxidoamino]propyl]-3,6-dioxopiperazin-2-yl]propyl-oxidoamino]-3-methyl-5-oxopent-3-enyl] 2-acetamido-5-[[(E)-4,5-dihydroxy-3-methylpent-2-enoyl]-oxidoamino]pentanoate;iron(3+)
[(Z)-5-[3-[5-[3-[[(Z)-5-Hydroxy-3-methylpent-2-enoyl]-oxidoamino]propyl]-3,6-dioxopiperazin-2-yl]propyl-oxidoamino]-3-methyl-5-oxopent-3-enyl] 2-acetamido-5-[[(E)-4,5-dihydroxy-3-methylpent-2-enoyl]-oxidoamino]pentanoate;iron(3+)
Brand Name:
Vulcanchem
CAS No.:
135467-86-6
VCID:
VC0164512
InChI:
InChI=1S/C35H53N6O14.Fe/c1-22(11-16-42)18-30(46)39(52)13-5-8-26-33(49)38-27(34(50)37-26)9-6-14-40(53)31(47)19-23(2)12-17-55-35(51)28(36-25(4)44)10-7-15-41(54)32(48)20-24(3)29(45)21-43;/h18-20,26-29,42-43,45H,5-17,21H2,1-4H3,(H,36,44)(H,37,50)(H,38,49);/q-3;+3/b22-18-,23-19-,24-20+;
SMILES:
CC(=CC(=O)N(CCCC1C(=O)NC(C(=O)N1)CCCN(C(=O)C=C(C)CCOC(=O)C(CCCN(C(=O)C=C(C)C(CO)O)[O-])NC(=O)C)[O-])[O-])CCO.[Fe+3]
Molecular Formula:
C35H53FeN6O14
Molecular Weight:
837.7 g/mol
[(Z)-5-[3-[5-[3-[[(Z)-5-Hydroxy-3-methylpent-2-enoyl]-oxidoamino]propyl]-3,6-dioxopiperazin-2-yl]propyl-oxidoamino]-3-methyl-5-oxopent-3-enyl] 2-acetamido-5-[[(E)-4,5-dihydroxy-3-methylpent-2-enoyl]-oxidoamino]pentanoate;iron(3+)
CAS No.: 135467-86-6
Main Products
VCID: VC0164512
Molecular Formula: C35H53FeN6O14
Molecular Weight: 837.7 g/mol
![[(Z)-5-[3-[5-[3-[[(Z)-5-Hydroxy-3-methylpent-2-enoyl]-oxidoamino]propyl]-3,6-dioxopiperazin-2-yl]propyl-oxidoamino]-3-methyl-5-oxopent-3-enyl] 2-acetamido-5-[[(E)-4,5-dihydroxy-3-methylpent-2-enoyl]-oxidoamino]pentanoate;iron(3+) - 135467-86-6](/images/no_structure.jpg)
| CAS No. | 135467-86-6 |
|---|---|
| Product Name | [(Z)-5-[3-[5-[3-[[(Z)-5-Hydroxy-3-methylpent-2-enoyl]-oxidoamino]propyl]-3,6-dioxopiperazin-2-yl]propyl-oxidoamino]-3-methyl-5-oxopent-3-enyl] 2-acetamido-5-[[(E)-4,5-dihydroxy-3-methylpent-2-enoyl]-oxidoamino]pentanoate;iron(3+) |
| Molecular Formula | C35H53FeN6O14 |
| Molecular Weight | 837.7 g/mol |
| IUPAC Name | [(Z)-5-[3-[5-[3-[[(Z)-5-hydroxy-3-methylpent-2-enoyl]-oxidoamino]propyl]-3,6-dioxopiperazin-2-yl]propyl-oxidoamino]-3-methyl-5-oxopent-3-enyl] 2-acetamido-5-[[(E)-4,5-dihydroxy-3-methylpent-2-enoyl]-oxidoamino]pentanoate;iron(3+) |
| Standard InChI | InChI=1S/C35H53N6O14.Fe/c1-22(11-16-42)18-30(46)39(52)13-5-8-26-33(49)38-27(34(50)37-26)9-6-14-40(53)31(47)19-23(2)12-17-55-35(51)28(36-25(4)44)10-7-15-41(54)32(48)20-24(3)29(45)21-43;/h18-20,26-29,42-43,45H,5-17,21H2,1-4H3,(H,36,44)(H,37,50)(H,38,49);/q-3;+3/b22-18-,23-19-,24-20+; |
| Standard InChIKey | PHXCPEJBBJLVKD-WNGUBTJFSA-N |
| Isomeric SMILES | C/C(=C/C(=O)N(CCCC1C(=O)NC(C(=O)N1)CCCN(C(=O)/C=C(/C)\CCOC(=O)C(CCCN(C(=O)/C=C(\C)/C(CO)O)[O-])NC(=O)C)[O-])[O-])/CCO.[Fe+3] |
| SMILES | CC(=CC(=O)N(CCCC1C(=O)NC(C(=O)N1)CCCN(C(=O)C=C(C)CCOC(=O)C(CCCN(C(=O)C=C(C)C(CO)O)[O-])NC(=O)C)[O-])[O-])CCO.[Fe+3] |
| Canonical SMILES | CC(=CC(=O)N(CCCC1C(=O)NC(C(=O)N1)CCCN(C(=O)C=C(C)CCOC(=O)C(CCCN(C(=O)C=C(C)C(CO)O)[O-])NC(=O)C)[O-])[O-])CCO.[Fe+3] |
| Synonyms | hydroxycoprogen |
| PubChem Compound | 6450115 |
| Last Modified | Nov 11 2021 |
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